Cas no 2445784-55-2 (6-(aminomethyl)-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one hydrochloride)

• Product Name: 6-(aminomethyl)-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one hydrochloride
• CAS No: 2445784-55-2
• MF: C₆H₇ClF₃N₃O
• MW: 229.587490320206
• MDL: MFCD32692365
• CID: 5416039
• PubChem ID: 154852986
• Update Time: 2023-11-27

6-(aminomethyl)-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-(trifluoromethyl)-1H-pyridazin-6-one;hydrochloride
• 2445784-55-2
• Z4469940989
• 6-(aminomethyl)-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one hydrochloride
• EN300-26864883
• 3(2H)-Pyridazinone, 6-(aminomethyl)-4-(trifluoromethyl)-, hydrochloride (1:1)

• MDL： MFCD32692365
• Inchi： 1S/C6H6F3N3O.ClH/c7-6(8,9)4-1-3(2-10)11-12-5(4)13;/h1H,2,10H2,(H,12,13);1H
• InChI Key： QRVMXYMCFKYHBG-UHFFFAOYSA-N
• SMILES： C1(=O)NN=C(CN)C=C1C(F)(F)F.[H]Cl

Computed Properties

• Exact Mass: 229.0229740g/mol
• Monoisotopic Mass: 229.0229740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5Ų